Cas no 798540-89-3 (L-Threonine, L-valyl-L-alanylglycyl-)

• Product Name: L-Threonine, L-valyl-L-alanylglycyl-
• CAS No: 798540-89-3
• MF: C₁₄H₂₆N₄O₆
• MW: 346.379443645477
• CID: 531794
• PubChem ID: 71402562
• Update Time: 2025-04-19

L-Threonine, L-valyl-L-alanylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-valyl-L-alanylglycyl-
• (2S,3R)-2-[[2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]amino]acetyl]amino]-3-hydroxybutanoic acid
• L-Valyl-L-alanylglycyl-L-threonine
• DTXSID30823522
• 798540-89-3

• Inchi： 1S/C14H26N4O6/c1-6(2)10(15)13(22)17-7(3)12(21)16-5-9(20)18-11(8(4)19)14(23)24/h6-8,10-11,19H,5,15H2,1-4H3,(H,16,21)(H,17,22)(H,18,20)(H,23,24)/t7-,8+,10-,11-/m0/s1
• InChI Key： RHMOBOQOIJHYHU-OEIWMXHLSA-N
• SMILES： O=C([C@H](C(C)C)N)N[C@@H](C)C(NCC(N[C@H](C(=O)O)[C@@H](C)O)=O)=O

Computed Properties

• Exact Mass: 346.18523456g/mol
• Monoisotopic Mass: 346.18523456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 171Ų